![molecular formula C23H16ClN3O6 B2700433 3-(4-chloro-3-nitrobenzamido)-N-(4-methoxyphenyl)benzofuran-2-carboxamide CAS No. 887873-27-0](/img/structure/B2700433.png)
3-(4-chloro-3-nitrobenzamido)-N-(4-methoxyphenyl)benzofuran-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(4-chloro-3-nitrobenzamido)-N-(4-methoxyphenyl)benzofuran-2-carboxamide, also known as CNB-001, is a novel compound with potential therapeutic applications. CNB-001 is a synthetic molecule that has been designed to target specific cellular pathways and modulate their activity.
Scientific Research Applications
Synthesis and Chemical Properties
Research has focused on the decomposition of benzoylthioureas into benzamides and thiobenzamides under solvent-free conditions using iodine-alumina as the catalyst. This process highlights the reactivity of similar compounds when exposed to specific catalysts, indicating their potential for synthesis in solvent-free conditions, which is beneficial for green chemistry applications (Nahakpam et al., 2015).
Corrosion Inhibition
A study on the synthesis, characterization, and corrosion inhibition studies of N-phenyl-benzamide derivatives on mild steel in acidic conditions demonstrated the impact of electron-withdrawing and electron-donating substituents on corrosion inhibition efficiency. This suggests that similar compounds could be explored for their corrosion inhibition properties, providing insights into materials science and engineering applications (Mishra et al., 2018).
Antitumor and Antimicrobial Activities
Compounds isolated from marine endophytic fungi, including derivatives of benzofuran, have shown moderate antitumor and antimicrobial activities. This opens avenues for research into the bioactive potential of similar benzofuran derivatives in developing new therapeutic agents (Xia et al., 2011).
Anti-inflammatory and Analgesic Agents
The synthesis of novel benzodifuranyl compounds derived from visnaginone and khellinone as anti-inflammatory and analgesic agents shows the pharmaceutical applications of complex organic molecules. These compounds exhibited significant COX-2 inhibition and analgesic activity, suggesting the potential for developing new drugs (Abu‐Hashem et al., 2020).
Cytotoxicity against Cancer Cell Lines
The synthesis and evaluation of 6-pyrrolidinyl-2-(2-substituted phenyl)-4-quinazolinones for their cytotoxicity against various cancer cell lines highlight the potential of complex organic molecules in cancer research. These compounds showed significant cytotoxic effects, indicating their potential as anticancer agents (Hour et al., 2007).
properties
IUPAC Name |
3-[(4-chloro-3-nitrobenzoyl)amino]-N-(4-methoxyphenyl)-1-benzofuran-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H16ClN3O6/c1-32-15-9-7-14(8-10-15)25-23(29)21-20(16-4-2-3-5-19(16)33-21)26-22(28)13-6-11-17(24)18(12-13)27(30)31/h2-12H,1H3,(H,25,29)(H,26,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KOPYNQDDMLOZRP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NC(=O)C2=C(C3=CC=CC=C3O2)NC(=O)C4=CC(=C(C=C4)Cl)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H16ClN3O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
465.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-chloro-3-nitrobenzamido)-N-(4-methoxyphenyl)benzofuran-2-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.